Cas no 147263-99-8 (Biphenyl-4,4'-diyl tetrakis(2,6-dimethylphenyl) bisphosphate)

• Product Name: Biphenyl-4,4'-diyl tetrakis(2,6-dimethylphenyl) bisphosphate
• CAS No: 147263-99-8
• MF: C₄₄H₄₄O₈P₂
• MW: 762.762894630432
• CID: 170330
• Update Time: 2023-08-03

Biphenyl-4,4'-diyl tetrakis(2,6-dimethylphenyl) bisphosphate Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,P,P'-[1,1'-biphenyl]-4,4'-diyl P,P,P',P'-tetrakis(2,6-dimethylphenyl) ester
• Phosphoricacid, [1,1'-biphenyl]-4,4'-diyl tetrakis(2,6-dimethylphenyl) ester (9CI)
• PX 202 (phosphate)
• PX202
• Tetra(2,6-xylyl) 4,4'-biphenol diphosphate
• Tetrakis(2,6-dimethylphenyl)-4,4'-diphenylenebisphosphate
• Biphenyl-4,4'-diyl tetrakis(2,6-dimethylphenyl) bisphosphate
• 4,4'-Biphenylylenebis(oxy)bisphosphonic acid tetrakis(2,6-dimethylphenyl) ester

• Inchi： 1S/C44H44O8P2/c1-29-13-9-14-30(2)41(29)49-53(45,50-42-31(3)15-10-16-32(42)4)47-39-25-21-37(22-26-39)38-23-27-40(28-24-38)48-54(46,51-43-33(5)17-11-18-34(43)6)52-44-35(7)19-12-20-36(44)8/h9-28H,1-8H3
• InChI Key： FFLNNRGRLMXJSR-UHFFFAOYSA-N
• SMILES： P(=O)(OC1C=CC(=CC=1)C1C=CC(=CC=1)OP(=O)(OC1C(C)=CC=CC=1C)OC1C(C)=CC=CC=1C)(OC1C(C)=CC=CC=1C)OC1C(C)=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 54
• Rotatable Bond Count: 13
• Complexity: 1050
• Topological Polar Surface Area: 89.5